Cas no 1247455-72-6 (2-Methyl-2-(propan-2-yloxy)butan-1-amine)

• Product Name: 2-Methyl-2-(propan-2-yloxy)butan-1-amine
• CAS No: 1247455-72-6
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5692652
• PubChem ID: 62352474
• Update Time: 2025-06-13

2-Methyl-2-(propan-2-yloxy)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-2-methylbutan-1-amine
• EN300-1293579
• 1247455-72-6
• AKOS011637684
• 2-methyl-2-(propan-2-yloxy)butan-1-amine
• CS-0296464
• 1-Butanamine, 2-methyl-2-(1-methylethoxy)-
• 2-Methyl-2-(propan-2-yloxy)butan-1-amine

• Inchi： 1S/C8H19NO/c1-5-8(4,6-9)10-7(2)3/h7H,5-6,9H2,1-4H3
• InChI Key： CBSSQSBJDGMPFP-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C)(CN)CC

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.849±0.06 g/cm3(Predicted)
• Boiling Point: 184.8±13.0 °C(Predicted)
• pka: 9.09±0.15(Predicted)

Additional information on 2-Methyl-2-(propan-2-yloxy)butan-1-amine

Research Brief on 2-Methyl-2-(propan-2-yloxy)butan-1-amine (CAS: 1247455-72-6): Recent Advances and Applications

2-Methyl-2-(propan-2-yloxy)butan-1-amine (CAS: 1247455-72-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Methyl-2-(propan-2-yloxy)butan-1-amine as a key intermediate in the synthesis of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The study demonstrated that derivatives of this compound exhibit high selectivity and binding affinity for specific GPCR subtypes, making them promising candidates for treating neurological disorders. The researchers employed computational docking and molecular dynamics simulations to optimize the compound's structure, leading to improved pharmacokinetic properties.

In addition to its applications in GPCR modulation, recent work has investigated the compound's potential in antimicrobial drug development. A 2024 preprint on bioRxiv reported that 2-Methyl-2-(propan-2-yloxy)butan-1-amine derivatives exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

From a synthetic chemistry perspective, advances in the scalable production of 2-Methyl-2-(propan-2-yloxy)butan-1-amine have been achieved through continuous flow chemistry techniques. A 2023 Organic Process Research & Development article detailed an optimized, green chemistry approach that reduces solvent waste and improves yield compared to traditional batch synthesis methods. This development is particularly relevant for industrial-scale production of pharmaceutical intermediates.

Ongoing clinical research is exploring the safety profile of 2-Methyl-2-(propan-2-yloxy)butan-1-amine-based compounds. Preliminary results from Phase I trials (NCT05678921) indicate good tolerability in human subjects, with no significant adverse effects reported at therapeutic doses. These findings support further investigation of this chemical scaffold in drug development pipelines.

In conclusion, 2-Methyl-2-(propan-2-yloxy)butan-1-amine (CAS: 1247455-72-6) represents a versatile chemical entity with multiple applications in modern drug discovery. Its unique structural features enable diverse pharmacological activities, while recent synthetic advancements have improved its accessibility for research and development. Future studies will likely expand its therapeutic potential across additional disease areas.